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Compound of Interest

Compound Name: Ningnanmycin

Cat. No.: B12329754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ningnanmycin is a cytosine nucleoside peptide antibiotic produced by the fermentation of

Streptomyces noursei var. xichangensis.[1][2] It represents a significant biopesticide for

integrated pest management (IPM) programs due to its broad-spectrum activity against viral,

fungal, and bacterial plant pathogens.[3][4] Characterized by its low toxicity, low residue, and

environmental friendliness, Ningnanmycin offers both preventative and curative effects in a

variety of crops.[2][3][5] Its mechanism of action involves both direct inhibition of pathogen

growth and the induction of systemic acquired resistance (SAR) in host plants.[1][6]
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Property Value

Chemical Name

1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,4-

dideoxy-4-[(N-methylglycyl-L-seryl)amino]-β-D-

glucopyranuronamide

Molecular Formula C₁₆H₂₅N₇O₈[1]

CAS Registry No. 156410-09-2[1]

Appearance White to yellowish powder[7]

Solubility
Readily soluble in water and methanol; sparingly

soluble in acetone and benzene.[2][7]

Stability
Stable in acidic conditions; decomposes in

alkaline conditions.[2]

Mechanism of Action
Ningnanmycin exhibits a multi-faceted mode of action, making it a robust component of IPM

strategies.

Antiviral Activity: Ningnanmycin directly interferes with viral replication. It has been shown to

bind to the coat protein (CP) of the Tobacco Mosaic Virus (TMV), inhibiting its assembly and

leading to the dissociation of the CP from its discoid structure into monomers.[8][9] This action

significantly reduces the pathogenicity of the virus.[8] Furthermore, it can prolong the viral

incubation period and destroy the structure of virus granules.[10]

Antifungal Activity: The primary antifungal effect of Ningnanmycin is the direct inhibition of

fungal mycelial growth.[1][11] It induces significant morphological changes in fungal hyphae,

including alterations to organelles, septa, and extracellular polysaccharides.[1][11] A key

mechanism is the interference with protein synthesis by targeting ribosomes.[1][11]

Antibacterial Activity: Ningnanmycin has demonstrated efficacy against various bacterial plant

diseases, most notably Rice Bacterial Leaf Blight caused by Xanthomonas oryzae pv. oryzae,

with control efficacy reported to be as high as 90%.[1][2]
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Induction of Systemic Acquired Resistance (SAR): Ningnanmycin acts as a plant immunity

activator.[12] It induces systemic resistance in host plants by activating multiple defense

signaling pathways.[1][6] This includes the promotion of pathogenesis-related protein (PRP)

expression and the enhancement of salicylic acid (SA) biosynthesis.[1][6] Treatment with

Ningnanmycin leads to the systemic accumulation of pathogenesis-related proteins (PRs),

which are key markers for SAR.[1]

Signaling Pathway and Experimental Workflow
Diagrams

Figure 1. Simplified signaling pathway of Ningnanmycin's action.
Figure 2. General experimental workflow for efficacy testing.

Efficacy Data
Ningnanmycin has demonstrated significant efficacy against a range of plant pathogens in

both laboratory and field settings.

Table 1: In Vitro Sensitivity of Fungal Pathogens to Ningnanmycin

Pathogen Disease Host
Mean EC₅₀
(µg/mL)

Reference

Sclerotinia

homoeocarpa
Dollar Spot Turfgrass 0.01 [1]

Colletotrichum

cereale
Anthracnose Turfgrass 0.30 [1]

Pseudopestalotio

psis camelliae-

sinensis

Tea Gray Blight Tea 75.92 U/mL [11][13]

Note: Efficacy for

P. camelliae-

sinensis is

reported in

Units/mL.
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Table 2: Field Efficacy of Ningnanmycin Against Various Plant Diseases

Crop Disease Pathogen Efficacy/Outcome

Rice Bacterial Leaf Blight Xanthomonas oryzae
Up to 90% control

efficacy.[1][2]

Tobacco
Tobacco Mosaic Virus

(TMV)
Tobacco mosaic virus

Delays or suppresses

disease symptoms.[1]

[6]

Papaya
Papaya Ringspot

Virus (PRSV)
Papaya ringspot virus

Significantly lowers

disease index.[1]

Wheat, Cucumber,

Cowpea
Powdery Mildew Various fungi

Effective prevention

and control.[1][13]

Tomato Viral Diseases Various viruses Effective control.[1]

Experimental Protocols
Protocol 1: In Vitro Antifungal Bioassay (Mycelial Growth Rate Method)

Objective: To determine the half-maximal effective concentration (EC₅₀) of Ningnanmycin
against a target fungal pathogen.

Materials:

Pure culture of the target fungus (e.g., Pseudopestalotiopsis camelliae-sinensis).

Potato Dextrose Agar (PDA) medium.

Stock solution of Ningnanmycin (concentration to be determined based on the

formulation).

Sterile petri dishes, pipettes, and culture plugs.

Procedure:
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Prepare a stock solution of Ningnanmycin and create a dilution series to achieve a range

of final concentrations in the PDA medium.

Incorporate the different concentrations of Ningnanmycin into molten PDA before pouring

it into sterile petri dishes. A control group with no Ningnanmycin should be included.

From the margin of an actively growing fungal culture, take mycelial plugs (e.g., 5 mm

diameter) using a sterile cork borer.

Place one mycelial plug in the center of each PDA plate.

Incubate the plates at a suitable temperature (e.g., 25-28°C) in the dark.

Measure the colony diameter in two perpendicular directions daily until the mycelium in the

control plates reaches the edge of the dish.

Calculate the percentage of mycelial growth inhibition for each concentration relative to

the control.

Determine the EC₅₀ value by probit analysis or linear regression of the inhibition

percentage against the logarithm of the Ningnanmycin concentration.[13]

Protocol 2: Evaluation of Antiviral Activity in Planta (TMV in Nicotiana benthamiana)

Objective: To assess the ability of Ningnanmycin to suppress viral symptoms and

accumulation in a host plant.

Materials:

Nicotiana benthamiana plants (4-6 leaf stage).

Purified Tobacco Mosaic Virus (TMV).

Ningnanmycin solutions at various concentrations (e.g., 200 µg/mL and 400 µg/mL).[6]

Phosphate buffer for virus inoculation.

Carborundum powder.
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Procedure:

Prepare TMV inoculum by diluting the purified virus in phosphate buffer.

Mechanically inoculate two lower leaves of each N. benthamiana plant by gently rubbing

the leaf surface with a cotton swab dipped in the TMV inoculum and carborundum powder.

Immediately after inoculation, spray the inoculated leaves with either water (control) or the

different concentrations of Ningnanmycin solution until runoff.

Maintain the plants in a controlled environment (e.g., greenhouse or growth chamber).

Observe the plants daily for the appearance and development of local and systemic

disease symptoms (e.g., mosaic, discoloration) for a period of 7-14 days.[6]

At the end of the observation period, collect samples from both the inoculated and upper

(systemic) un-inoculated leaves.

Analyze viral accumulation using molecular techniques such as RT-qPCR or Northern blot

to quantify viral RNA levels.[6][12]

Application Guidelines for Integrated Pest
Management
Ningnanmycin is available in various formulations, such as 2%, 8%, and 10% soluble liquid

(SL) or soluble powder (SP).[2][5][7] Application rates and timings should be adapted to the

specific crop, target pathogen, and disease pressure.

For Viral Diseases (e.g., Tomatoes, Peppers, Cucumbers):

Apply an 8% Ningnanmycin aqueous solution diluted 800-1000 times as a foliar spray.

[14]

Begin applications before or at the early stage of the disease.[14]

Spray every 7-10 days for a total of 3-4 applications.[14]
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For Fungal Diseases (e.g., Powdery Mildew on Melons, Strawberries):

Use an 8% Ningnanmycin aqueous solution at a 1000-1200 times dilution.[14]

Apply every 7-10 days for 1-2 applications.[14]

For Rice Diseases (e.g., Bacterial Leaf Blight, Stripe Leaf Blight):

For bacterial leaf blight, use an 8% aqueous solution at an 800 times dilution as a foliar

spray.[14]

For stripe leaf blight, apply 45-60 ml of 8% aqueous solution per mu (approximately 667

m²) mixed with 40 kg of water. Spray every 10 days for 2-3 applications.[14]

Conclusion
Ningnanmycin's unique combination of direct antimicrobial activity and induction of host

resistance makes it a valuable tool for sustainable agriculture. Its integration into IPM programs

can help to reduce reliance on conventional chemical pesticides, manage pathogen resistance,

and improve crop health and yield. Further research into synergistic combinations with other

biopesticides and conventional fungicides may enhance its efficacy and broaden its application

spectrum.[1][15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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